N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H24N2O/c1-13-6-5-10-18(12-13)11-9-16(19)17-15-8-4-3-7-14(15)2/h3-4,7-8,13H,5-6,9-12H2,1-2H3,(H,17,19)
• InChI Key: SEGRGRWELXPSLI-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC=CC=C2C

Description

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide, also known as MMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPP belongs to the class of piperidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide exerts its pharmacological effects through the modulation of ion channels and neurotransmitter receptors. It has been shown to block voltage-gated sodium channels, which play a crucial role in the generation and propagation of action potentials in neurons. N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide also interacts with the GABA and NMDA receptors, which are involved in the regulation of neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to produce dose-dependent analgesic effects in animal models of acute and chronic pain. It has also been shown to reduce inflammation and edema in animal models of inflammation. Additionally, N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to have anticonvulsant effects and to reduce the severity and duration of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is its ability to block voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This makes N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide a useful tool for studying the physiology of neurons and for investigating the mechanisms underlying pain and epilepsy. However, one of the limitations of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. One area of interest is the development of more potent and selective sodium channel blockers based on the structure of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. Another area of interest is the investigation of the potential therapeutic applications of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in the treatment of pain, inflammation, and epilepsy. Additionally, further studies are needed to determine the safety and toxicity of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in humans and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide can be synthesized through a multistep process involving the reaction of 2-methylbenzoyl chloride with 3-methylpiperidine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-bromopropanoic acid to yield N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. The purity and yield of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide can be improved through the use of various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties in animal models. N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has also been investigated for its potential use as a local anesthetic due to its ability to block voltage-gated sodium channels.